Cas no 101421-23-2 (1H-Indazole, 5-chloro-6-nitro-)
101421-23-2 structure
Product Name:1H-Indazole, 5-chloro-6-nitro-
CAS No:101421-23-2
MF:C7H4ClN3O2
MW:197.578559875488
CID:1129252
PubChem ID:14439736
Update Time:2025-04-20
1H-Indazole, 5-chloro-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 5-chloro-6-nitro-
- 5-chloro-6-nitro-1H-indazole
- 1h-indazole,5-chloro-6-nitro-
- DTXSID90560300
- 101421-23-2
-
- Inchi: 1S/C7H4ClN3O2/c8-5-1-4-3-9-10-6(4)2-7(5)11(12)13/h1-3H,(H,9,10)
- InChI Key: DZZDOTRWNHJVCB-UHFFFAOYSA-N
- SMILES: ClC1=CC2C=NNC=2C=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 196.99932
- Monoisotopic Mass: 196.9992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- PSA: 71.82
1H-Indazole, 5-chloro-6-nitro- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
101421-23-2 (1H-Indazole, 5-chloro-6-nitro-) Related Products
- 6146-52-7(5-nitro-1H-indole)
- 4769-96-4(6-Nitro-1H-indole)
- 2942-40-7(4-Nitro-1H-indazole)
- 2942-42-9(7-Nitroindazole)
- 5401-94-5(5-nitro-1H-indazole)
- 6494-19-5(3-Methyl-6-nitro-1H-indazole)
- 7597-18-4(6-nitro-1H-indazole)
- 4769-97-5(4-nitro-1H-indole)
- 607-34-1(5-Nitroquinoline)
- 613-50-3(6-Nitroquinoline)
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